Cas no 340825-90-3 (Benzenebutanoic acid, 4-methoxy-β-methyl-)

• Product Name: Benzenebutanoic acid, 4-methoxy-β-methyl-
• CAS No: 340825-90-3
• CID: 2944497
• Update Time: 2025-10-30

Benzenebutanoic acid, 4-methoxy-β-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-methoxy-β-methyl-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenebutanoic acid, 4-methoxy-β-methyl-

Comprehensive Analysis of Benzenebutanoic acid, 4-methoxy-β-methyl- (CAS No. 340825-90-3)

Benzenebutanoic acid, 4-methoxy-β-methyl- (CAS No. 340825-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of aromatic carboxylic acids, characterized by a benzene ring substituted with a butanoic acid chain and a methoxy group at the para position. The β-methyl substitution further enhances its steric and electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-methoxy-β-methyl-benzenebutanoic acid has surged, driven by its applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and chiral auxiliaries. Its structural motif is often leveraged to improve the bioavailability and metabolic stability of therapeutic agents, aligning with the growing trend of precision medicine and personalized therapeutics.

The synthesis of CAS No. 340825-90-3 typically involves multi-step organic reactions, including Friedel-Crafts acylation and selective methylation. Advanced techniques such as asymmetric catalysis and green chemistry are increasingly employed to optimize yield and reduce environmental impact. This aligns with the global push toward sustainable chemistry, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound is: "What are the spectroscopic properties of Benzenebutanoic acid, 4-methoxy-β-methyl-?" Spectroscopic analysis, including NMR and IR spectroscopy, reveals distinct peaks corresponding to its functional groups. For instance, the methoxy group exhibits a characteristic singlet in ¹H-NMR around 3.8 ppm, while the carboxylic acid proton appears as a broad signal near 12 ppm. These features are critical for quality control and structural verification.

Another hot topic is the compound's potential in flavor and fragrance applications. The 4-methoxy group contributes to its mild, sweet aroma, making it a candidate for use in perfumery and food additives. This versatility has sparked interest in industries beyond pharmaceuticals, particularly in the cosmetics and agrochemical sectors.

From a regulatory perspective, Benzenebutanoic acid, 4-methoxy-β-methyl- is not classified as hazardous under major chemical inventories. However, proper handling protocols are recommended to ensure safety during laboratory use. This aspect is often highlighted in material safety data sheets (MSDS), a frequently searched document among chemists and safety officers.

In conclusion, CAS No. 340825-90-3 represents a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, characterization, and applications continue to be areas of active research, reflecting its relevance in modern chemistry. As the industry shifts toward sustainable and high-performance materials, this compound is poised to play a pivotal role in future innovations.